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Compound of Interest

Compound Name: Disperse Red 13

Cat. No.: B15557405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive and objective comparison of the performance

characteristics of the monoazo dye, Disperse Red 13, against representative anthraquinone-

based red disperse dyes, namely Disperse Red 60 and Disperse Red 86. The evaluation

focuses on key performance indicators critical for various research and development

applications, supported by available experimental data.

Executive Summary
Disperse Red 13, an azo dye, and anthraquinone dyes like Disperse Red 60 and Disperse

Red 86 are important colorants for hydrophobic fibers. While azo dyes are known for their high

color strength and cost-effectiveness, anthraquinone dyes are recognized for their brightness

and superior fastness properties. This guide elucidates the performance differences in

photostability, thermal stability, wash and sublimation fastness, and toxicological profiles to aid

in the selection of the appropriate dye for specific applications.

Molecular Structures
The performance of a dye is intrinsically linked to its molecular structure. The fundamental

difference between Disperse Red 13 and the anthraquinone dyes lies in their chromophore,

the part of the molecule responsible for color.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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